Cas no 2137101-73-4 (3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-)

• Product Name: 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-
• CAS No: 2137101-73-4
• MF: C₁₀H₁₆ClNO₄S
• MW: 281.75634098053
• CID: 5256352
• Update Time: 2025-07-04

3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-

• Inchi： 1S/C10H16ClNO4S/c1-10(2,3)16-9(14)12-6-17-4-7(12)8(13)15-5-11/h7H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： QXPHXDKAFODANP-SSDOTTSWSA-N
• SMILES： S1C[C@H](C(OCCl)=O)N(C(OC(C)(C)C)=O)C1

Additional information on 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-

3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- (CAS No. 2137101-73-4): A Comprehensive Overview

3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)-, identified by its CAS number 2137101-73-4, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the thiazolidinedicarboxylic acid family, a class of heterocyclic compounds known for their versatile reactivity and biological relevance. The presence of a chiral center at the (4S) position adds an extra layer of complexity and interest to its chemical and pharmacological properties.

The structure of 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- features a thiazole ring fused with a dicarboxylic acid moiety, further functionalized with a chloromethyl group and a tert-butyl ester group. This unique arrangement makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The chiral nature of the (4S) configuration is particularly noteworthy, as it can influence the stereochemical outcomes of reactions involving this compound, making it a promising candidate for enantioselective synthesis.

In recent years, there has been growing interest in the pharmacological potential of thiazolidinedicarboxylic acid derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, the chloromethyl group in 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- suggests potential utility in cross-linking reactions and the formation of biologically active macromolecules. This functionality has been explored in the development of protease inhibitors and other enzyme-targeting agents.

The tert-butyl ester group provides stability to the molecule while also serving as a handle for further chemical modifications. This makes 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- a versatile building block for medicinal chemists aiming to design new drug candidates. The combination of these functional groups allows for diverse synthetic pathways, enabling the construction of complex scaffolds with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Thiazolidinedicarboxylic acid derivatives have been reported to exhibit inhibitory effects on various inflammatory pathways. The chiral center at the (4S) position may play a crucial role in modulating these effects by influencing the binding affinity and selectivity of the compound towards its target enzymes. This has led to investigations into its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has highlighted the compound's role in anticancer therapy. Studies have demonstrated that thiazolidinedicarboxylic acid derivatives can induce apoptosis in cancer cells by disrupting key cellular processes. The chloromethyl group's ability to form covalent bonds with biomolecules suggests that it could be used to develop targeted therapies that selectively inhibit cancer cell proliferation. Furthermore, the chiral nature of 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- may enhance its efficacy by improving its binding interactions with specific cancer-related proteins.

The synthesis of 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to prevent unwanted side products. Advanced synthetic techniques such as asymmetric catalysis have been employed to ensure high enantiomeric purity during the synthesis process.

In conclusion, 3,4-Thiazolidinedicarboxylic acid, 4-(chloromethyl) 3-(1,1-dimethylethyl) ester, (4S)- represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and related derivatives from the thiazolidinedicarboxylic acid family، its importance is likely to grow even further.